Cas no 1105219-85-9 (2-(4-chlorophenoxy)-N-(2-{(2-phenylethyl)carbamoylmethyl}-2H,4H,6H-thieno3,4-cpyrazol-3-yl)acetamide)

2-(4-Chlorophenoxy)-N-(2-{(2-phenylethyl)carbamoylmethyl}-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl)acetamide is a synthetic organic compound featuring a thienopyrazole core functionalized with a chlorophenoxyacetamide moiety and a phenylethylcarbamoylmethyl side chain. This structure suggests potential utility in medicinal chemistry, particularly as a scaffold for designing bioactive molecules. The chlorophenoxy group may enhance lipophilicity and receptor binding, while the thienopyrazole framework offers stability and versatility for further derivatization. Its precise pharmacological profile depends on target interactions, but the compound's modular design allows for exploration in enzyme inhibition or receptor modulation. Suitable for research applications, it serves as an intermediate in the development of novel therapeutic agents.
2-(4-chlorophenoxy)-N-(2-{(2-phenylethyl)carbamoylmethyl}-2H,4H,6H-thieno3,4-cpyrazol-3-yl)acetamide structure
1105219-85-9 structure
Product Name:2-(4-chlorophenoxy)-N-(2-{(2-phenylethyl)carbamoylmethyl}-2H,4H,6H-thieno3,4-cpyrazol-3-yl)acetamide
CAS No:1105219-85-9
MF:C23H23ClN4O3S
MW:470.971722841263
CID:5892233
PubChem ID:30862878
Update Time:2025-05-30

2-(4-chlorophenoxy)-N-(2-{(2-phenylethyl)carbamoylmethyl}-2H,4H,6H-thieno3,4-cpyrazol-3-yl)acetamide Chemical and Physical Properties

Names and Identifiers

    • 2-(4-chlorophenoxy)-N-(2-{(2-phenylethyl)carbamoylmethyl}-2H,4H,6H-thieno3,4-cpyrazol-3-yl)acetamide
    • 2-[3-[[2-(4-chlorophenoxy)acetyl]amino]-4,6-dihydrothieno[3,4-c]pyrazol-2-yl]-N-(2-phenylethyl)acetamide
    • F5486-1147
    • 2-(4-chlorophenoxy)-N-(2-(2-oxo-2-(phenethylamino)ethyl)-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)acetamide
    • 1105219-85-9
    • VU0644788-1
    • 2-(4-chlorophenoxy)-N-(2-{[(2-phenylethyl)carbamoyl]methyl}-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl)acetamide
    • AKOS024510571
    • Inchi: 1S/C23H23ClN4O3S/c24-17-6-8-18(9-7-17)31-13-22(30)26-23-19-14-32-15-20(19)27-28(23)12-21(29)25-11-10-16-4-2-1-3-5-16/h1-9H,10-15H2,(H,25,29)(H,26,30)
    • InChI Key: XIXAMIDRFPOAMG-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(=CC=1)OCC(NC1=C2CSCC2=NN1CC(NCCC1C=CC=CC=1)=O)=O

Computed Properties

  • Exact Mass: 470.1179395g/mol
  • Monoisotopic Mass: 470.1179395g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 32
  • Rotatable Bond Count: 9
  • Complexity: 628
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.5
  • Topological Polar Surface Area: 111Ų

2-(4-chlorophenoxy)-N-(2-{(2-phenylethyl)carbamoylmethyl}-2H,4H,6H-thieno3,4-cpyrazol-3-yl)acetamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F5486-1147-2μmol
2-(4-chlorophenoxy)-N-(2-{[(2-phenylethyl)carbamoyl]methyl}-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl)acetamide
1105219-85-9
2μmol
$57.0 2023-09-10
Life Chemicals
F5486-1147-5μmol
2-(4-chlorophenoxy)-N-(2-{[(2-phenylethyl)carbamoyl]methyl}-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl)acetamide
1105219-85-9
5μmol
$63.0 2023-09-10
Life Chemicals
F5486-1147-10μmol
2-(4-chlorophenoxy)-N-(2-{[(2-phenylethyl)carbamoyl]methyl}-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl)acetamide
1105219-85-9
10μmol
$69.0 2023-09-10
Life Chemicals
F5486-1147-20μmol
2-(4-chlorophenoxy)-N-(2-{[(2-phenylethyl)carbamoyl]methyl}-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl)acetamide
1105219-85-9
20μmol
$79.0 2023-09-10
Life Chemicals
F5486-1147-1mg
2-(4-chlorophenoxy)-N-(2-{[(2-phenylethyl)carbamoyl]methyl}-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl)acetamide
1105219-85-9
1mg
$54.0 2023-09-10
Life Chemicals
F5486-1147-2mg
2-(4-chlorophenoxy)-N-(2-{[(2-phenylethyl)carbamoyl]methyl}-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl)acetamide
1105219-85-9
2mg
$59.0 2023-09-10
Life Chemicals
F5486-1147-3mg
2-(4-chlorophenoxy)-N-(2-{[(2-phenylethyl)carbamoyl]methyl}-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl)acetamide
1105219-85-9
3mg
$63.0 2023-09-10
Life Chemicals
F5486-1147-4mg
2-(4-chlorophenoxy)-N-(2-{[(2-phenylethyl)carbamoyl]methyl}-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl)acetamide
1105219-85-9
4mg
$66.0 2023-09-10
Life Chemicals
F5486-1147-5mg
2-(4-chlorophenoxy)-N-(2-{[(2-phenylethyl)carbamoyl]methyl}-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl)acetamide
1105219-85-9
5mg
$69.0 2023-09-10
Life Chemicals
F5486-1147-10mg
2-(4-chlorophenoxy)-N-(2-{[(2-phenylethyl)carbamoyl]methyl}-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl)acetamide
1105219-85-9
10mg
$79.0 2023-09-10

Additional information on 2-(4-chlorophenoxy)-N-(2-{(2-phenylethyl)carbamoylmethyl}-2H,4H,6H-thieno3,4-cpyrazol-3-yl)acetamide

Introduction to 2-(4-chlorophenoxy)-N-(2-{(2-phenylethyl)carbamoylmethyl}-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl)acetamide and Its Significance in Modern Chemical Biology

2-(4-chlorophenoxy)-N-(2-{(2-phenylethyl)carbamoylmethyl}-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl)acetamide, identified by its CAS number 1105219-85-9, represents a compound of significant interest in the realm of chemical biology and pharmaceutical research. This molecule, characterized by its intricate structural framework, has garnered attention due to its potential applications in the development of novel therapeutic agents. The compound's structure incorporates several key pharmacophoric elements, including a thieno[3,4-c]pyrazole core and a 4-chlorophenoxy substituent, which contribute to its unique biological properties.

The thieno[3,4-c]pyrazole scaffold is a heterocyclic system that has been extensively studied for its role in modulating various biological pathways. This particular moiety is known for its ability to interact with multiple targets, making it a valuable component in the design of drugs with broad therapeutic profiles. The presence of the 4-chlorophenoxy group further enhances the compound's pharmacological potential by introducing a region of electron-withdrawing character, which can influence both its solubility and binding affinity.

In recent years, there has been a growing emphasis on the development of molecules that can modulate immune responses and inflammation. The thieno[3,4-c]pyrazole core has been identified as a promising scaffold for compounds that exhibit immunomodulatory activity. Preclinical studies have suggested that derivatives of this scaffold can interact with receptors and enzymes involved in the inflammatory cascade, potentially leading to the development of treatments for chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The acetamide moiety in the compound's structure is another critical pharmacophore that contributes to its biological activity. Acetamides are known for their ability to enhance binding interactions due to their hydrogen bonding capabilities. In this context, the acetamide group in 2-(4-chlorophenoxy)-N-(2-{(2-phenylethyl)carbamoylmethyl}-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl)acetamide likely plays a role in stabilizing interactions with biological targets by forming hydrogen bonds with polar residues on proteins or nucleic acids.

One of the most intriguing aspects of this compound is its potential as an inhibitor of kinases and other enzymes involved in cell signaling pathways. Kinases are critical regulators of many cellular processes, including proliferation, differentiation, and apoptosis. By modulating kinase activity, compounds like 2-(4-chlorophenoxy)-N-(2-{(2-phenylethyl)carbamoylmethyl}-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl)acetamide have the potential to influence these processes and may be developed into treatments for diseases such as cancer and neurodegenerative disorders.

The carbamoylmethyl group within the molecule is another key structural feature that may contribute to its biological activity. This moiety can introduce additional hydrogen bonding sites and may also influence the compound's metabolic stability. The combination of these features makes 1105219-85-9 a compound worthy of further investigation.

Recent advancements in computational chemistry have enabled researchers to more accurately predict the biological activity of molecules like 2-(4-chlorophenoxy)-N-(2-{(2-phenylethyl)carbamoylmethyl}-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl)acetamide before they are synthesized. These tools allow for the rapid screening of large libraries of compounds to identify those with the highest potential for therapeutic efficacy. By leveraging these technologies, researchers can more efficiently prioritize compounds for further study and development.

In addition to its potential as a therapeutic agent, this compound may also find applications in other areas of chemical biology. For instance, it could serve as a tool compound for studying enzyme mechanisms or as a starting point for generating novel derivatives with enhanced properties. The versatility of its structural framework makes it an attractive candidate for medicinal chemistry programs aimed at developing next-generation therapeutics.

The synthesis of complex molecules like 1105219-85-9 represents a significant challenge for organic chemists. However, advances in synthetic methodology have made it increasingly feasible to construct intricate structures with high precision. Techniques such as transition-metal-catalyzed cross-coupling reactions and flow chemistry have enabled chemists to streamline synthetic routes and improve yields. These advancements are crucial for making the discovery and development of new drugs more efficient and cost-effective.

As our understanding of biological systems continues to grow, so too does our ability to design molecules that interact with them in precise ways. Compounds like 2-(4-chlorophenoxy)-N-(2-{(2-phenylethyl)carbamoylmethyl}-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl)acetamide exemplify this trend by combining multiple pharmacophoric elements into a single structure that has the potential to modulate multiple targets simultaneously. This approach holds great promise for developing treatments that are more effective and have fewer side effects than traditional drugs.

In conclusion,1105219-85-9 represents a fascinating molecule with significant potential in chemical biology and pharmaceutical research. Its unique structural features make it an attractive candidate for further study aimed at developing novel therapeutic agents. As research continues to uncover new applications for this compound and others like it,we can expect to see continued innovation in drug discovery and development.

Recommended suppliers
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD